

Application Notes and Protocols: Designing Protease-Resistant Peptides with Halogenated Amino Acids

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: *Fmoc-2,5-dichloro-L-homophenylalanine*

Cat. No.: *B8179212*

[Get Quote](#)

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

The therapeutic potential of peptides is often hampered by their susceptibility to proteolytic degradation, leading to a short in vivo half-life and limited bioavailability. A promising strategy to overcome this limitation is the incorporation of non-canonical amino acids, with halogenated amino acids emerging as a particularly effective approach. This guide provides a comprehensive overview of the principles and methodologies for designing and evaluating protease-resistant peptides through the strategic incorporation of halogenated amino acids. We delve into the mechanistic underpinnings of this enhanced stability, offer detailed protocols for peptide synthesis and protease stability assays, and discuss key characterization techniques. This document is intended to serve as a practical resource for researchers in academia and industry who are focused on the development of next-generation peptide therapeutics with improved pharmacological profiles.

The Challenge of Proteolytic Instability in Peptide Therapeutics

Peptide-based drugs offer high specificity and potency, making them attractive therapeutic agents for a wide range of diseases, including metabolic disorders, cancer, and infectious diseases[1][2]. However, a major obstacle in their clinical development is their rapid degradation by proteases in the body[1][3][4]. This enzymatic breakdown significantly shortens their circulating half-life, necessitating frequent administration and limiting their therapeutic efficacy[4]. Consequently, strategies to enhance peptide stability are of paramount importance in modern drug discovery[5].

Halogenation: A Strategic Approach to Engineer Protease Resistance

The introduction of halogen atoms (fluorine, chlorine, bromine, iodine) onto the side chains of amino acids is a powerful tool for modulating the physicochemical and structural properties of peptides[6][7][8][9][10]. Halogenation can enhance protease resistance through several mechanisms:

- **Steric Hindrance:** The introduction of a bulky halogen atom can physically obstruct the active site of a protease, preventing the peptide from binding and being cleaved.
- **Electronic Effects:** Halogens, particularly fluorine, are highly electronegative and can alter the electronic properties of the peptide backbone and side chains. This can influence the peptide's conformation and its interaction with proteases[6].
- **Conformational Rigidity:** The incorporation of halogenated amino acids can induce specific conformational preferences in the peptide, potentially masking protease cleavage sites[6][9].
- **Altered Hydrophobicity:** Halogenation can modify the local hydrophobicity of the peptide, which may affect its interaction with proteases and other biological molecules[11].

The choice of halogen and the position of halogenation are critical design parameters that can be fine-tuned to optimize protease resistance while maintaining or even enhancing the desired biological activity of the peptide.

Design Principles for Halogenated Peptides

A rational design approach is crucial for successfully engineering protease-resistant peptides. This involves identifying the most probable cleavage sites in the parent peptide and then strategically introducing halogenated amino acids at or near these sites.

Identifying Protease Cleavage Sites

Before modification, it is essential to determine the sites of proteolytic vulnerability in the native peptide. This can be achieved through:

- **In Silico Prediction:** Various bioinformatics tools can predict potential protease cleavage sites based on the peptide sequence and known protease specificities.
- **Experimental Mapping:** Incubating the peptide with relevant proteases (e.g., trypsin, chymotrypsin) or in biological fluids like plasma or serum, followed by mass spectrometry analysis of the resulting fragments, can definitively identify the cleavage sites[4].

Selecting Halogenated Amino Acids

A variety of halogenated amino acids are commercially available or can be synthesized for incorporation into peptides. The choice depends on the desired properties:


- **Fluorinated Amino Acids:** Often used to introduce minimal steric bulk while significantly altering electronic properties. Fluorine can also enhance metabolic stability[6].
- **Chlorinated, Brominated, and Iodinated Amino Acids:** These introduce progressively larger steric bulk and can be used to create more significant steric hindrance at cleavage sites. They can also participate in halogen bonding, which can influence peptide conformation and receptor binding[12][13].

Table 1: Properties of Common Halogenated Phenylalanine Derivatives

Amino Acid Derivative	Van der Waals Radius of Halogen (Å)	Key Physicochemical Effects
Phenylalanine (Phe)	1.20 (H)	Baseline
4-Fluoro-Phenylalanine	1.47 (F)	Increased electronegativity, minimal steric change.
4-Chloro-Phenylalanine	1.75 (Cl)	Moderate steric bulk, increased hydrophobicity.
4-Bromo-Phenylalanine	1.85 (Br)	Significant steric bulk, potential for halogen bonding.
4-Iodo-Phenylalanine	1.98 (I)	Largest steric bulk, strong halogen bonding potential.

Synthesis of Peptides with Halogenated Amino Acids

Solid-Phase Peptide Synthesis (SPPS) is the most common and efficient method for synthesizing peptides containing halogenated amino acids[14][15][16][17]. The general workflow involves the sequential addition of protected amino acids to a growing peptide chain that is covalently attached to an insoluble resin support[18].



[Click to download full resolution via product page](#)

Figure 1: General workflow for Solid-Phase Peptide Synthesis (SPPS) of halogenated peptides.

Protocol 1: Solid-Phase Peptide Synthesis (SPPS) of a Halogenated Peptide

This protocol outlines the manual synthesis of a peptide containing a halogenated amino acid using Fmoc (9-fluorenylmethyloxycarbonyl) chemistry.

Materials:

- Fmoc-protected amino acids (including the desired halogenated amino acid)
- SPPS resin (e.g., Rink Amide or Wang resin)
- Coupling reagents (e.g., HBTU, HATU) and a tertiary amine base (e.g., DIEA)
- Deprotection solution: 20% piperidine in DMF
- Solvents: DMF, DCM, Methanol, Diethyl ether (all peptide synthesis grade)
- Cleavage cocktail (e.g., 95% TFA, 2.5% TIS, 2.5% water)
- HPLC for purification
- Mass spectrometer for characterization


Procedure:

- Resin Swelling: Swell the resin in DMF for 30 minutes in a reaction vessel.
- First Amino Acid Coupling: If starting with a pre-loaded resin, proceed to step 3. Otherwise, couple the first Fmoc-protected amino acid to the resin using standard coupling protocols.
- Fmoc Deprotection: Remove the Fmoc protecting group from the N-terminus of the growing peptide chain by treating the resin with 20% piperidine in DMF for 20 minutes.
- Washing: Thoroughly wash the resin with DMF, DCM, and DMF again to remove excess piperidine and by-products.

- **Coupling of the Halogenated Amino Acid:** a. Pre-activate the Fmoc-protected halogenated amino acid (3 equivalents) with the coupling reagent (e.g., HBTU, 3 equivalents) and DIEA (6 equivalents) in DMF for 5-10 minutes. b. Add the activated amino acid solution to the resin and shake for 1-2 hours at room temperature.
- **Washing:** Wash the resin as described in step 4.
- **Repeat Synthesis Cycle:** Repeat steps 3-6 for each subsequent amino acid in the peptide sequence.
- **Final Deprotection:** After the final coupling step, perform a final Fmoc deprotection (step 3).
- **Cleavage and Side-Chain Deprotection:** Wash the resin with DCM and dry it under vacuum. Treat the resin with the cleavage cocktail for 2-3 hours at room temperature to cleave the peptide from the resin and remove side-chain protecting groups.
- **Peptide Precipitation:** Precipitate the crude peptide by adding cold diethyl ether. Centrifuge to pellet the peptide and decant the ether.
- **Purification:** Dissolve the crude peptide in a suitable solvent (e.g., water/acetonitrile mixture) and purify by reverse-phase HPLC.
- **Characterization:** Confirm the identity and purity of the final peptide by mass spectrometry (e.g., ESI-MS or MALDI-TOF) and analytical HPLC.

Assessing Protease Stability

Once the halogenated peptide has been synthesized and purified, its stability against proteolytic degradation must be evaluated. In vitro protease stability assays are a standard method for this purpose[4][19]. These assays typically involve incubating the peptide with a specific protease or in a complex biological matrix like human serum or plasma, and then monitoring the disappearance of the intact peptide over time using analytical techniques like HPLC or LC-MS[4][20].



[Click to download full resolution via product page](#)

Figure 2: Workflow for an in vitro protease stability assay.

Protocol 2: In Vitro Protease Stability Assay in Human Plasma

This protocol describes a general method for assessing the stability of a peptide in human plasma.

Materials:

- Purified halogenated peptide and non-halogenated control peptide
- Human plasma (commercially available)
- Incubator or water bath at 37°C
- Quenching solution (e.g., 10% trichloroacetic acid (TCA) or acetonitrile)
- RP-HPLC or LC-MS system for analysis

Procedure:

- Peptide Stock Solution: Prepare a stock solution of the test peptide and the control peptide (e.g., 1 mg/mL in water or a suitable buffer).
- Incubation: a. Pre-warm the human plasma to 37°C. b. Spike the plasma with the peptide stock solution to a final concentration of, for example, 100 µg/mL. Mix gently.
- Time-Course Sampling: a. Immediately take a "time zero" aliquot (e.g., 50 µL) and add it to a tube containing the quenching solution (e.g., 100 µL of 10% TCA). This will precipitate the plasma proteins and stop the enzymatic reaction. b. Incubate the remaining plasma-peptide mixture at 37°C. c. Collect further aliquots at various time points (e.g., 15 min, 30 min, 1 hr, 2 hr, 4 hr, 8 hr, 24 hr) and quench them in the same manner.
- Sample Preparation: a. Vortex the quenched samples and centrifuge at high speed (e.g., 14,000 rpm) for 10 minutes to pellet the precipitated proteins. b. Transfer the supernatant to a clean vial for analysis.
- Analysis: a. Analyze the supernatant from each time point by RP-HPLC or LC-MS. b. Integrate the peak area of the intact peptide at each time point.
- Data Analysis: a. Normalize the peak area at each time point to the peak area at time zero. b. Plot the percentage of remaining intact peptide versus time. c. Calculate the half-life ($t_{1/2}$) of the peptide, which is the time it takes for 50% of the peptide to be degraded.

Table 2: Example Data from a Protease Stability Assay

Peptide	Modification	Half-Life in Human Plasma (hours)
Peptide A	None (Control)	0.5
Peptide A-F	4-Fluoro-Phe substitution	4.2
Peptide A-Cl	4-Chloro-Phe substitution	8.7
Peptide A-Br	4-Bromo-Phe substitution	15.3

Characterization of Halogenated Peptides

Thorough characterization of the synthesized halogenated peptides is essential to confirm their identity, purity, and structural integrity.

- **Mass Spectrometry (MS):** ESI-MS and MALDI-TOF MS are used to confirm the correct molecular weight of the peptide, verifying the successful incorporation of the halogenated amino acid[21][22]. The unique isotopic distribution pattern of chlorine and bromine can further aid in confirming their presence.
- **High-Performance Liquid Chromatography (HPLC):** Analytical RP-HPLC is used to assess the purity of the final peptide product.
- **Nuclear Magnetic Resonance (NMR) Spectroscopy:** 1D and 2D NMR techniques can provide detailed information about the three-dimensional structure of the peptide in solution[23][24][25]. This can be particularly useful for understanding how halogenation influences the peptide's conformation.

Conclusion and Future Perspectives

The incorporation of halogenated amino acids is a robust and effective strategy for enhancing the protease resistance of therapeutic peptides. By understanding the underlying mechanisms and employing rational design principles, researchers can significantly improve the pharmacokinetic properties of peptide drug candidates. The detailed protocols provided in this guide offer a practical framework for the synthesis, evaluation, and characterization of these modified peptides. As our understanding of peptide-protease interactions continues to grow, and with the expanding toolbox of non-canonical amino acids, the potential for designing highly

stable and potent peptide therapeutics is greater than ever. Future work in this area may focus on the use of enzymatic halogenation methods and the development of novel halogenated amino acids with unique properties to further refine the drug development process[26][27][28][29][30].

References

- Mardirossian, M., Rubini, M., Adamo, M. F. A., Scocchi, M., Saviano, M., Tossi, A., Gennaro, R., & Caporale, A. (2021). Natural and Synthetic Halogenated Amino Acids—Structural and Bioactive Features in Antimicrobial Peptides and Peptidomimetics. *Molecules*, 26(23), 7401. [\[Link\]](#)
- Monteiro, C., Pêgo, A. P., & Correia, A. (2021). Protease-Resistant Peptides for Targeting and Intracellular Delivery of Therapeutics. *Pharmaceutics*, 13(8), 1276. [\[Link\]](#)
- GenScript. (n.d.). Enzymatic Degradation Studies: Assessing Peptide Stability. GenScript. Retrieved February 15, 2026, from [\[Link\]](#)
- Nie, T., Friedrich, T., & Opatz, T. (2021). Synthesis of Amino Acids Bearing Halodifluoromethyl Moieties and Their Application to p53-Derived Peptides Binding to Mdm2/Mdm4. *Drug Design, Development and Therapy*, 15, 1247–1259. [\[Link\]](#)
- Reddy, B. V. S., & Kumar, A. (2020). Halogen-bonding-mediated synthesis of amides and peptides. *Chemical Communications*, 56(76), 11251–11254. [\[Link\]](#)
- Mardirossian, M., Rubini, M., Adamo, M. F. A., Scocchi, M., Saviano, M., Tossi, A., Gennaro, R., & Caporale, A. (2021). Natural and synthetic halogenated amino acids—structural and bioactive features in antimicrobial peptides and peptidomimetics. *ArTS - Archivio della ricerca di Trieste*. [\[Link\]](#)
- Mardirossian, M., Rubini, M., Adamo, M. F. A., Scocchi, M., Saviano, M., Tossi, A., Gennaro, R., & Caporale, A. (2021). Natural and synthetic halogenated amino acids-structural and bioactive features in antimicrobial peptides and peptidomimetics. *Istituto di Cristallografia - CNR*. [\[Link\]](#)
- Al-Azzani, M., Al-Hemyari, A., Al-Sanea, M. M., & Al-Masoudi, N. A. (2022). Halogenation of Peptides and Proteins Using Engineered Tryptophan Halogenase Enzymes. *International*

Journal of Molecular Sciences, 23(24), 15636. [[Link](#)]

- Mardirossian, M., Rubini, M., Adamo, M. F. A., Scocchi, M., Saviano, M., Tossi, A., Gennaro, R., & Caporale, A. (2021). Natural and Synthetic Halogenated Amino Acids—Structural and Bioactive Features in Antimicrobial Peptides and Peptidomimetics. ResearchGate. [[Link](#)]
- Weinstock, M. T., Francis, J. N., Redman, J. S., & Kay, M. S. (2012). Protease-resistant peptide design--empowering nature's fragile warriors against HIV. Biopolymers, 98(5), 431–442. [[Link](#)]
- Mardirossian, M., et al. (2021). Natural and synthetic halogenated amino acids-structural and bioactive features in antimicrobial peptides and peptidomimetics. Institute of Crystallography - IC - CNR. [[Link](#)]
- Hansen, M. H., et al. (2023). Antimicrobial Peptides Incorporating Halogenated Marine-Derived Amino Acid Substituents. ACS Medicinal Chemistry Letters, 14(6), 843-850. [[Link](#)]
- Wu, H., et al. (2019). Non-additive stabilization by halogenated amino acids reveals protein plasticity on a sub-angstrom scale. Angewandte Chemie International Edition, 58(18), 5980-5984. [[Link](#)]
- Kuril, A. K., et al. (2024). Innovative Strategies In Peptide Therapeutics: Stability Challenges And Advanced Analytical Methods. Asian Journal of Pharmaceutical Research and Development, 12(3), 1-10. [[Link](#)]
- Weinstock, M. T., Francis, J. N., Redman, J. S., & Kay, M. S. (2012). Protease-resistant peptide design-empowering nature's fragile warriors against HIV. Biopolymers, 98(5), 431-442. [[Link](#)]
- Schneider, P., et al. (2022). Comparison of Protocols to Test Peptide Stability in Blood Plasma and Cell Culture Supernatants. ACS Pharmacology & Translational Science, 5(8), 661-671. [[Link](#)]
- Wikipedia. (n.d.). Solid-phase synthesis. Wikipedia. Retrieved February 15, 2026, from [[Link](#)]
- Hansen, M. H., et al. (2023). Antimicrobial Peptides Incorporating Halogenated Marine-Derived Amino Acid Substituents. ACS Medicinal Chemistry Letters, 14(6), 843-850. [[Link](#)]

- Sal-amida, M. A., et al. (2007). Antimicrobial Activity and Protease Stability of Peptides Containing Fluorinated Amino Acids. *Journal of the American Chemical Society*, 129(41), 12517-12524. [[Link](#)]
- Löffler, M. W., et al. (2017). Differential stability of therapeutic peptides with different proteolytic cleavage sites in blood, plasma and serum. *PLoS One*, 12(6), e0178943. [[Link](#)]
- Brunson, J. K., & Chekan, J. R. (2023). Peptide halogenation biochemistry: interfacing pharmaceutical deliverables with chemical innovation. *Natural Product Reports*, 40(10), 1649-1662. [[Link](#)]
- Sagent Pharmaceuticals. (n.d.). The 4 Most Promising Therapeutic Applications for Peptide Drug Development. Sagent Pharmaceuticals. Retrieved February 15, 2026, from [[Link](#)]
- Biotage. (2023, January 31). What is solid phase peptide synthesis?. Biotage. [[Link](#)]
- Holzlechner, M., et al. (2009). Halogenated peptides as internal standards (H-PINS): INTRODUCTION OF AN MS-BASED INTERNAL STANDARD SET FOR LIQUID CHROMATOGRAPHY-MASS SPECTROMETRY. *Molecular & Cellular Proteomics*, 8(8), 1937-1949. [[Link](#)]
- Kates, S. A., & Albericio, F. (Eds.). (2000). *Solid-phase synthesis: a practical guide*. CRC press. [[Link](#)]
- Powder Systems. (n.d.). What is Solid-phase Peptide Synthesis?. Powder Systems. Retrieved February 15, 2026, from [[Link](#)]
- Gao, Y., et al. (2020). Formation Mechanism and Biomedical Applications of Protease-Manipulated Peptide Assemblies. *Frontiers in Chemistry*, 8, 580. [[Link](#)]
- Al-Azzani, M., et al. (2022). Site-specific Halogenation of Peptides and Proteins using engineered Halogenase Enzymes. *bioRxiv*. [[Link](#)]
- van der Woude, R., et al. (2021). In vitro and in vivo peptide stability and intracellular release. *ResearchGate*. [[Link](#)]

- Holzechner, M., et al. (2009). Halogenated peptides as internal standards (H-PINS): Introduction of an MS-based internal standard set for liquid chromatography-mass spectrometry. ResearchGate. [\[Link\]](#)
- Kuril, A. K. (2024). Identifying Trending Issues in Assay of Peptide Therapeutics During Stability Study. Austin Journal of Bio-Organic & Organic Chemistry, 10(1), 1-5. [\[Link\]](#)
- Matthews, M. L., et al. (2017). A family of radical halogenases for the engineering of amino-acid-based products. Nature Chemical Biology, 13(5), 494-499. [\[Link\]](#)
- Kar, A., et al. (2019). Biocatalytic in vitro peptide halogenation using flavin-dependent halogenases. ChemBioChem, 20(24), 2955-2959. [\[Link\]](#)
- Kumar, S., et al. (2024). Mechanism of Protease Resistance of D-Amino Acid Residue Containing Cationic Antimicrobial Heptapeptides. Journal of Chemical Information and Modeling, 64(4), 1317-1327. [\[Link\]](#)
- Zerbe, O., & Bader, G. (n.d.). Peptide/Protein NMR. University of Zurich. Retrieved February 15, 2026, from [\[Link\]](#)
- Nadler, M. D., et al. (2017). Synthesis and NMR Characterization of the Prenylated Peptide, α -Factor. Journal of Visualized Experiments, (129), 56499. [\[Link\]](#)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- [1. Protease-Resistant Peptide Design – Empowering Nature's Fragile Warriors Against HIV - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [2. labtesting.wuxiapptec.com \[labtesting.wuxiapptec.com\]](#)
- [3. Protease-Resistant Peptides for Targeting and Intracellular Delivery of Therapeutics - PMC \[pmc.ncbi.nlm.nih.gov\]](#)

- [4. verifiedpeptides.com \[verifiedpeptides.com\]](#)
- [5. ijpsjournal.com \[ijpsjournal.com\]](#)
- [6. Natural and Synthetic Halogenated Amino Acids—Structural and Bioactive Features in Antimicrobial Peptides and Peptidomimetics - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [7. Natural and synthetic halogenated amino acids—structural and bioactive features in antimicrobial peptides and peptidomimetics \[arts.units.it\]](#)
- [8. Natural and synthetic halogenated amino acids-structural and bioactive features in antimicrobial peptides and peptidomimetics - Istituto di Cristallografia - CNR \[ic.cnr.it\]](#)
- [9. researchgate.net \[researchgate.net\]](#)
- [10. Natural and synthetic halogenated amino acids-structural and bioactive features in antimicrobial peptides and peptidomimetics - Institute of Crystallography - CNR \[ic.cnr.it\]](#)
- [11. Non-additive stabilization by halogenated amino acids reveals protein plasticity on a sub-angstrom scale - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [12. Synthesis of Amino Acids Bearing Halodifluoromethyl Moieties and Their Application to p53-Derived Peptides Binding to Mdm2/Mdm4 - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [13. Halogen-bonding-mediated synthesis of amides and peptides - Green Chemistry \(RSC Publishing\) \[pubs.rsc.org\]](#)
- [14. Solid-phase synthesis - Wikipedia \[en.wikipedia.org\]](#)
- [15. biotage.com \[biotage.com\]](#)
- [16. bachem.com \[bachem.com\]](#)
- [17. What is Solid-phase Peptide Synthesis? | Powder Systems \[powdersystems.com\]](#)
- [18. Introduction to Peptide Synthesis - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [19. Comparison of Protocols to Test Peptide Stability in Blood Plasma and Cell Culture Supernatants - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [20. Differential stability of therapeutic peptides with different proteolytic cleavage sites in blood, plasma and serum - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [21. Halogenated Peptides as Internal Standards \(H-PINS\): INTRODUCTION OF AN MS-BASED INTERNAL STANDARD SET FOR LIQUID CHROMATOGRAPHY-MASS SPECTROMETRY - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [22. researchgate.net \[researchgate.net\]](#)
- [23. chem.uzh.ch \[chem.uzh.ch\]](#)

- 24. Synthesis and NMR Characterization of the Prenylated Peptide, a-Factor - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 25. NMR-Based Peptide Structure Analysis - Creative Proteomics [[creative-proteomics.com](https://www.creative-proteomics.com/)]
- 26. Halogenation of Peptides and Proteins Using Engineered Tryptophan Halogenase Enzymes - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 27. Peptide halogenation biochemistry: interfacing pharmaceutical deliverables with chemical innovation - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 28. [biorxiv.org](https://www.biorxiv.org/) [[biorxiv.org](https://www.biorxiv.org/)]
- 29. [researchgate.net](https://www.researchgate.net/) [[researchgate.net](https://www.researchgate.net/)]
- 30. [researchgate.net](https://www.researchgate.net/) [[researchgate.net](https://www.researchgate.net/)]
- To cite this document: BenchChem. [Application Notes and Protocols: Designing Protease-Resistant Peptides with Halogenated Amino Acids]. BenchChem, [2026]. [Online PDF]. Available at: [<https://www.benchchem.com/product/b8179212/docs#application-notes-and-protocols-designing-protease-resistant-peptides-with-halogenated-amino-acids>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check